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Compound of Interest

Compound Name: Dimethyl phenylphosphonite

Cat. No.: B1585561

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dimethyl phenylphosphonite (CAS 2946-
61-4), a versatile organophosphorus compound. It details its chemical and physical properties,
primary applications, key experimental protocols, and essential safety and handling
information.

Core Properties

Dimethyl phenylphosphonite, also known as Phenyldimethoxyphosphine, is a colorless to
pale yellow liquid.[1] It is characterized by a phenyl group and two methoxy groups attached to
a central phosphorus atom.[1] This structure makes it a valuable reagent in various organic
synthesis applications.[1][2]

The fundamental properties of Dimethyl phenylphosphonite are summarized in the table
below for easy reference.
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Property Value Source(s)

CAS Number 2946-61-4 [11[3114]

Molecular Formula CsH1102P [31[5][6]

Molecular Weight 170.15 g/mol [B1141[7]

Appearance Colorless to pale yellow liquid [1]

Density 1.072 g/mL at 25 °C [4][8]

Boiling Point 194 °C [3]

77-79 °C at 7 mmHg [2][8]

102 °C at 15 mmHg [9]

48-50 °C at 0.02 Torr [10]

Refractive Index n20/D 1.529 [4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Solubility Misc'iblt.e With.alcohol; CEE]
Immiscible with water

Storage Temperature 2-8°C [1][4]

Identifier Value Source(s)

Canonical SMILES

COP(C1=CC=CC=C1)0C

[1](6]

InChl=1S/C8H1102P/c1-9-

InChl 11(10-2)8-6-4-3-5-7-8/h3-7H,1-  [1][4]
2H3
LMZLQYYLELWCCW-

InChiKey [1][4]1[5]
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Dimethyl phenylphosphonite is a versatile reagent primarily utilized in organic synthesis and
materials science.

e Organic Synthesis: It serves as a key reagent and precursor for introducing phosphorus
moieties into organic molecules.[1][2] It is widely used as a ligand in various transition metal-
catalyzed cross-coupling reactions, which are fundamental to the synthesis of complex
organic molecules, including pharmaceuticals. These reactions include:

[¢]

Buchwald-Hartwig Cross-Coupling
o Suzuki-Miyaura Coupling

o Heck Reaction

o Stille Coupling

o Sonogashira Coupling

o Negishi Coupling

o Hiyama Coupling

e Flame Retardants: This compound can be used as a flame retardant additive.[1] When
exposed to heat, it can form a protective char layer that acts as a barrier to the combustion
process, thereby inhibiting or delaying the spread of flames.[1]

e Precursor for Photoinitiators: It is a crucial starting material in the synthesis of photoinitiators,
such as lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), which is used in 3D
bioprinting of hydrogels.[11]

Experimental Protocols & Workflows

While specific experimental parameters can vary, the following sections outline a cited
experimental protocol and a general workflow for its application.

A detailed protocol for the synthesis of the photoinitiator LAP using Dimethyl
phenylphosphonite has been reported in the context of 3D bioprinting.[11]
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Methodology:

Reaction Setup: The reaction is conducted under an argon atmosphere with continuous
stirring at room temperature.[11]

e Initial Reaction: 3.2 g (0.018 mol) of Dimethyl phenylphosphonite is added dropwise to an
equimolar amount of 3.0 g (0.018 mol) of dimethyl phenylphosphinite.[11] The mixture is
allowed to react for 18 hours.[11]

e Lithium Bromide Addition: A four-fold excess of 6.1 g of lithium bromide, dissolved in 100 mL
of 2-butanone, is added to the mixture.[11]

» Heating: The resulting mixture is heated to 50°C to facilitate the reaction, yielding the final
LAP photoinitiator.[11]
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Step 1: Initial Reaction

Dimethyl Phenylphosphonite

(3.2g, 0.018 mol)

Dimethyl Phenylphosphinite
(3.0g, 0.018 mol)

Add dropwise

Reaction Vessel
(Room Temp, Argon, Stirring)

eact for 18h

Step 2: Salt Addition & Heating

Intermediate Product
(After 18 hours)

Lithium Bromide (6.19)
in 2-Butanone (100mL)

Add solution

Heating to 50°C

Final Product:
LAP Photoinitiator

Click to download full resolution via product page

Caption: Workflow for the synthesis of LAP photoinitiator.

Dimethyl phenylphosphonite typically acts as a ligand that coordinates with a metal catalyst

(e.g., Palladium) to form an active catalytic complex. This complex then facilitates the coupling

of two organic fragments.
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Caption: General role of Dimethyl phenylphosphonite in cross-coupling.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Dimethyl
phenylphosphonite.
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« Infrared (IR) Spectrum: IR spectral data is available and can be accessed through resources
like the NIST Chemistry WebBook.[5]

e Nuclear Magnetic Resonance (NMR) Spectrum: 31P NMR data, including chemical shift and
spin-spin coupling constants, has been reported.[7]

Safety and Handling
Proper handling of Dimethyl phenylphosphonite is critical due to its hazardous nature.

The compound is classified as hazardous according to the Globally Harmonized System
(GHS).

Hazard Class GHS Classification Source(s)

) ) o Category 1B (Causes severe
Skin Corrosion/Irritation ) [7]
skin burns and eye damage)

i o Category 1 (Causes serious
Serious Eye Damage/Irritation [7]
eye damage)

« Signal Word: Danger[3][4]

o Hazard Statements: H314 (Causes severe skin burns and eye damage), H318 (Causes
serious eye damage).[3][7]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection
(goggles or face shield), and a suitable respirator.[4][9][12]

e Handling: Handle in a well-ventilated area, preferably within a closed system or under local
exhaust.[9][13] Avoid contact with skin, eyes, and clothing, and avoid breathing vapors or
mists.[12][13] Wash hands thoroughly after handling.

o Storage: Store in a dry, cool, and well-ventilated place, typically refrigerated at 2-8°C.[4][12]
Keep the container tightly closed.[12][13] The compound is sensitive to air and heat.[2][3]

o First Aid:
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Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek immediate
medical attention.[12]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing. Seek medical attention.[12]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[12]

Ingestion: Do not induce vomiting. Rinse mouth with water and call a physician
immediately.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dimethyl
Phenylphosphonite (CAS 2946-61-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585561#dimethyl-phenylphosphonite-cas-2946-61-
4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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